Cas no 850936-19-5 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide)

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide structure
850936-19-5 structure
Product Name:4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide
CAS No:850936-19-5
MF:C18H24N4O5S
MW:408.471962928772
CID:6320129
PubChem ID:4304649
Update Time:2024-01-06

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide
    • F0593-0098
    • 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(methoxymethyl)-1,3,4-oxadiazol-2-yl)benzamide
    • 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide
    • 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide
    • EU-0087793
    • AKOS024585711
    • 850936-19-5
    • Inchi: 1S/C18H24N4O5S/c1-12-8-13(2)10-22(9-12)28(24,25)15-6-4-14(5-7-15)17(23)19-18-21-20-16(27-18)11-26-3/h4-7,12-13H,8-11H2,1-3H3,(H,19,21,23)
    • InChI Key: ZSGMAHFHRPQIGF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(NC2=NN=C(COC)O2)=O)=CC=1)(N1CC(C)CC(C)C1)(=O)=O

Computed Properties

  • Exact Mass: 408.14674105g/mol
  • Monoisotopic Mass: 408.14674105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 123Ų

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

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4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide Related Literature

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